69-05-6

Quinacrine dihydrochloride

In Stock

• CAS RN:
• 69-05-6

• Formula:
• C23H30ClN3O.2HCl

• InChI:
• InChI=1S/C23H30ClN3O.2ClH/c1-5-27(6-2)13-7-8-16(3)25-23-19-11-9-17(24)14-22(19)26-21-12-10-18(28-4)15-20(21)23;;/h9-12,14-16H,5-8,13H2,1-4H3,(H,25,26);2*1H

• InChIKey:
• UDKVBVICMUEIKS-UHFFFAOYSA-N

• Non-selective phospholipase A2 inhibitor (PLA2). IC50 = 200 μM for bovine brain cPLA2. Neuroprotective properties. Centrally active upon intraperitoneal administration.
  Quinacrine dihydrochloride appears as bright yellowish needles or bright yellow powder. Odorless. pH of a 1% aqueous solution is about 4.5.(NTP, 1992). Used as an anti-malarial drug. Moderately toxic.
  Quinacrine Hydrochloride is the dihydrochloride salt of the 9-aminoacridine derivative quinacrine with potential antineoplastic and antiparasitic activities. Quinacrine may inhibit the transcription and activity of both basal and inducible nuclear factor-kappaB (NF-kappaB), which may result in the induction of tumor suppressor p53 transcription, the restoration of p53-dependent apoptotic pathways, and tumor cell apoptosis. Continuous NF-kappaB signaling, present in many tumors and in chronic inflammatory p...

Benzo[d]isothiazole 1,1-dioxide

• CAS RN:
• 5669-05-6

• Formula:
• C7H5NO2S

• InChI:
• InChI=1S/C7H5NO2S/c9-11(10)7-4-2-1-3-6(7)5-8-11/h1-5H

• InChIKey:
• BTNAZHHYONIOIV-UHFFFAOYSA-N

• Benzo[d]isothiazole 1,1-dioxide is a useful research compound. Its molecular formula is C7H5NO2S and its molecular weight is 167.19 g/mol. The purity is usually 95%.

3-(N-Cyclohexylamino) phenol

Usually In Stock

• CAS RN:
• 5269-05-6

• Formula:
• C12H17NO

• InChI:
• InChI=1S/C12H17NO/c14-12-8-4-7-11(9-12)13-10-5-2-1-3-6-10/h4,7-10,13-14H,1-3,5-6H2

• InChIKey:
• UYCQPUOZMLYRFO-UHFFFAOYSA-N

• 3-(N-Cyclohexylamino) phenol is a useful research compound. Its molecular formula is C12H17NO and its molecular weight is 191.27 g/mol. The purity is usually 95%.

6-(4-chlorophenyl)-3-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine

In Stock

• CAS RN:
• 68469-05-6

• Formula:
• C16H11ClN4S

• InChI:
• InChI=1S/C16H11ClN4S/c17-13-8-6-11(7-9-13)14-10-22-16-19-18-15(21(16)20-14)12-4-2-1-3-5-12/h1-9H,10H2

• InChIKey:
• FZMLGGZFKKGEHK-UHFFFAOYSA-N

• 6-(4-chlorophenyl)-3-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is a useful research compound. Its molecular formula is C16H11ClN4S and its molecular weight is 326.8. The purity is usually 95%.

1,1,3,3-Tetraphenyl-1,3-divinyldisiloxane

In Stock

• CAS RN:
• 18769-05-6

• Formula:
• C28H26OSi2

• InChI:
• InChI=1S/C28H26OSi2/c1-3-30(25-17-9-5-10-18-25,26-19-11-6-12-20-26)29-31(4-2,27-21-13-7-14-22-27)28-23-15-8-16-24-28/h3-24H,1-2H2

• InChIKey:
• HOMYFVKFSFMSFF-UHFFFAOYSA-N

• 1,1,3,3-Tetraphenyl-1,3-divinyldisiloxane is a useful research compound. Its molecular formula is C28H26OSi2 and its molecular weight is 434.7 g/mol. The purity is usually 95%.

3-amino-6-ethyl-N-[2-(trifluoromethyl)phenyl]-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• CAS RN:
• 445269-05-6

• Formula:
• C21H20F3N3OS

• InChI:
• InChI=1S/C21H20F3N3OS/c1-2-11-7-8-15-12(9-11)10-13-17(25)18(29-20(13)27-15)19(28)26-16-6-4-3-5-14(16)21(22,23)24/h3-6,10-11H,2,7-9,25H2,1H3,(H,26,28)

• InChIKey:
• AURMOROKQGKJQN-UHFFFAOYSA-N

• 3-amino-6-ethyl-N-[2-(trifluoromethyl)phenyl]-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a useful research compound. Its molecular formula is C21H20F3N3OS and its molecular weight is 419.5g/mol. The purity is usually 95%.

N-[2-(3,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]thiophene-2-carboxamide

In Stock

• CAS RN:
• 681269-05-6

• Formula:
• C18H17N3OS2

• InChI:
• InChI=1S/C18H17N3OS2/c1-11-5-6-13(8-12(11)2)21-17(14-9-23-10-15(14)20-21)19-18(22)16-4-3-7-24-16/h3-8H,9-10H2,1-2H3,(H,19,22)

• InChIKey:
• QZGKQOPQTFYKKG-UHFFFAOYSA-N

• N-[2-(3,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H17N3OS2 and its molecular weight is 355.47. The purity is usually 95%.

2-{3-Nitro-4-[(propan-2-yl)amino]benzenesulfonamido}acetic acid

In Stock

• CAS RN:
• 851169-05-6

• Formula:
• C11H15N3O6S

• InChI:
• InChI=1S/C11H15N3O6S/c1-7(2)13-9-4-3-8(5-10(9)14(17)18)21(19,20)12-6-11(15)16/h3-5,7,12-13H,6H2,1-2H3,(H,15,16)

• InChIKey:
• QYSJOTGEGUHBTO-UHFFFAOYSA-N

• 2-{3-Nitro-4-[(propan-2-yl)amino]benzenesulfonamido}acetic acid is a useful research compound. Its molecular formula is C11H15N3O6S and its molecular weight is 317.32. The purity is usually 95%.

2-(3,4-dichlorophenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

In Stock

• CAS RN:
• 869069-05-6

• Formula:
• C18H10Cl2FN5O2

• InChI:
• InChI=1S/C18H10Cl2FN5O2/c19-11-6-1-8(7-12(11)20)16-23-13(15(22)27)14-17(25-16)26(18(28)24-14)10-4-2-9(21)3-5-10/h1-7H,(H2,22,27)(H,24,28)

• InChIKey:
• CTBBZKRWCLSEIK-UHFFFAOYSA-N

• 2-(3,4-dichlorophenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C18H10Cl2FN5O2 and its molecular weight is 418.21. The purity is usually 95%.

Ethyl 5-cyano-2-[4-(2-hydroxyethyl)piperazino]-6-methylnicotinate

In Stock

• CAS RN:
• 924869-05-6

• Formula:
• C16H22N4O3

• InChI:
• InChI=1S/C16H22N4O3/c1-3-23-16(22)14-10-13(11-17)12(2)18-15(14)20-6-4-19(5-7-20)8-9-21/h10,21H,3-9H2,1-2H3

• InChIKey:
• MOCNLMVNRBGPKW-UHFFFAOYSA-N

• Ethyl 5-cyano-2-[4-(2-hydroxyethyl)piperazino]-6-methylnicotinate is a useful research compound. Its molecular formula is C16H22N4O3 and its molecular weight is 318.37 g/mol. The purity is usually 95%.

3-(2,3-Dimethylphenyl)-3'-methoxypropiophenone

In Stock

• CAS RN:
• 898769-05-6

• Formula:
• C18H20O2

• InChI:
• InChI=1S/C18H20O2/c1-13-6-4-7-15(14(13)2)10-11-18(19)16-8-5-9-17(12-16)20-3/h4-9,12H,10-11H2,1-3H3

• InChIKey:
• YUXVDSVAOPOBCY-UHFFFAOYSA-N

• 3-(2,3-Dimethylphenyl)-3'-methoxypropiophenone is a useful research compound. Its molecular formula is C18H20O2 and its molecular weight is 268.3 g/mol. The purity is usually 95%.

N-((1-(pyridin-4-ylmethyl)piperidin-4-yl)methyl)-2-(p-tolyloxy)acetamide

In Stock

• CAS RN:
• 953969-05-6

• Formula:
• C21H27N3O2

• InChI:
• InChI=1S/C21H27N3O2/c1-17-2-4-20(5-3-17)26-16-21(25)23-14-18-8-12-24(13-9-18)15-19-6-10-22-11-7-19/h2-7,10-11,18H,8-9,12-16H2,1H3,(H,23,25)

• InChIKey:
• QQDZSQBNODIYIB-UHFFFAOYSA-N

• N-((1-(pyridin-4-ylmethyl)piperidin-4-yl)methyl)-2-(p-tolyloxy)acetamide is a useful research compound. Its molecular formula is C21H27N3O2 and its molecular weight is 353.466. The purity is usually 95%.

Siloxanes and silicones, di-Me, 5-hexenyl Me

• CAS RN:
• 144669-05-6

• Formula:
• C16H11NO5

• Siloxanes and silicones, di-Me, 5-hexenyl Me, also known as Siloxanes and silicones, di-Me, 5-hexenyl Me, is a useful research compound. Its molecular formula is C16H11NO5. The purity is usually 95%.

1-(1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 1014069-05-6

• Formula:
• C24H24F2N4O3

• InChI:
• InChI=1S/C24H24F2N4O3/c25-19-5-1-16(2-6-19)13-30-14-21(24(32)29-11-9-18(10-12-29)22(27)31)23(28-30)33-15-17-3-7-20(26)8-4-17/h1-8,14,18H,9-13,15H2,(H2,27,31)

• InChIKey:
• IJUDFIZYSMRFPR-UHFFFAOYSA-N

• 1-(1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H24F2N4O3 and its molecular weight is 454.478. The purity is usually 95%.

3-(2,4-Dichlorobenzoyl)-4-methylpyridine

In Stock

• CAS RN:
• 1187169-05-6

• Formula:
• C13H9Cl2NO

• InChI:
• InChI=1S/C13H9Cl2NO/c1-8-4-5-16-7-11(8)13(17)10-3-2-9(14)6-12(10)15/h2-7H,1H3

• InChIKey:
• ZIIIHEGBCGICQI-UHFFFAOYSA-N

• 3-(2,4-Dichlorobenzoyl)-4-methylpyridine is a useful research compound. Its molecular formula is C13H9Cl2NO and its molecular weight is 266.12 g/mol. The purity is usually 95%.

3-Amino-N,1-dimethyl-1H-pyrazole-5-carboxamide hydrochloride

In Stock

• CAS RN:
• 2219369-05-6

• Formula:
• C6H11ClN4O

• InChI:
• InChI=1S/C6H10N4O.ClH/c1-8-6(11)4-3-5(7)9-10(4)2;/h3H,1-2H3,(H2,7,9)(H,8,11);1H

• InChIKey:
• UXDORQHFVHGYKV-UHFFFAOYSA-N

• 3-Amino-N,1-dimethyl-1H-pyrazole-5-carboxamide hydrochloride is a useful research compound. Its molecular formula is C6H11ClN4O and its molecular weight is 190.63. The purity is usually 95%.